Cas no 68084-05-9 (2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile)

68084-05-9 structure
Product name:2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile
2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile
- 2-(4'-Methyl-3'-pentenyl)-3-cyclohexene-1-carbonitrile
- 2-(4-methylpent-3-en-1-yl)cyclohex-3-ene-1-carbonitrile
- 3-Cyclohexene-1-carbonitrile, 2-(4-methyl-3-penten-1-yl)-
- 3-Cyclohexene-1-carbonitrile, 2-(4-methyl-3-pentenyl)-
- DTXSID60887112
- EINECS 268-418-8
- 68084-05-9
- NS00063291
- ZJTPYSDRFRXYMI-UHFFFAOYSA-N
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- Inchi: InChI=1S/C13H19N/c1-11(2)6-5-9-12-7-3-4-8-13(12)10-14/h3,6-7,12-13H,4-5,8-9H2,1-2H3
- InChI Key: ZJTPYSDRFRXYMI-UHFFFAOYSA-N
- SMILES: CC(=CCCC1C=CCCC1C#N)C
Computed Properties
- Exact Mass: 189.15187
- Monoisotopic Mass: 189.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
- XLogP3: 3.8
Experimental Properties
- PSA: 23.79
2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile Related Literature
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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